Dianisidine blue

Specification

• CAS No.: 5437-88-7
• Molecular Formula: C50H40N6O8
• Molecular Weight: 852.9 g/mol
• IUPAC Name: 3-hydroxy-4-[[4-[4-[[2-hydroxy-3-[(2-methoxyphenyl)carbamoyl]naphthalen-1-yl]diazenyl]-3-methoxyphenyl]-2-methoxyphenyl]diazenyl]-N-(2-methoxyphenyl)naphthalene-2-carboxamide
• Standard InChI: InChI=1S/C50H40N6O8/c1-61-41-19-11-9-17-37(41)51-49(59)35-25-31-13-5-7-15-33(31)45(47(35)57)55-53-39-23-21-29(27-43(39)63-3)30-22-24-40(44(28-30)64-4)54-56-46-34-16-8-6-14-32(34)26-36(48(46)58)50(60)52-38-18-10-12-20-42(38)62-2/h5-28,57-58H,1-4H3,(H,51,59)(H,52,60)
• Standard InChI Key: KLBVIRPOVIVOLL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=C(C=C4)C5=CC(=C(C=C5)N=NC6=C(C(=CC7=CC=CC=C76)C(=O)NC8=CC=CC=C8OC)O)OC)OC
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=C(C=C4)C5=CC(=C(C=C5)N=NC6=C(C(=CC7=CC=CC=C76)C(=O)NC8=CC=CC=C8OC)O)OC)OC

Introduction

Chemical Structure and Physicochemical Properties

Molecular Composition and Structural Features

Dianisidine blue (C₁₄H₁₆N₂O₂) consists of two benzene rings connected by a central biphenyl bond, with methoxy (-OCH₃) and amine (-NH₂) groups positioned at the 3,3′ and 4,4′ positions, respectively. The planar structure facilitates conjugation, contributing to its chromogenic properties. The hydrochloride salt form (C₁₄H₁₆N₂O₂·2HCl) is commonly employed in biochemical applications due to enhanced solubility in aqueous buffers.

Physical and Thermodynamic Parameters

Key physical properties include a melting point of 137–138°C, a boiling point estimated at 387.21°C, and a density of 1.1079 g/cm³. The compound exhibits limited water solubility (slightly soluble at ambient conditions) but dissolves readily in organic solvents such as ethanol, chloroform, and acetone. Its pKa of 4.71 suggests weak basicity, influencing its reactivity in diazotization reactions.

Property	Value
Molecular Weight	244.29 g/mol
Melting Point	137–138°C
Boiling Point	387.21°C (estimate)
Solubility in Water	0.1–1.0 g/L at 20°C
pKa	4.71 ± 0.10
Flash Point	403°F (206°C)

Synthesis and Industrial Applications

Production Pathways

Dianisidine blue is synthesized via the methoxylation of benzidine derivatives, followed by purification through crystallization. While the United States ceased domestic production due to regulatory concerns, the compound remains imported for specialized applications. Industrial synthesis typically involves:

• Diazotization: Reaction of 3,3′-dimethoxybenzidine with nitrous acid to form diazonium salts.

• Coupling: Interaction with aromatic amines or phenols to generate azo dyes.

Biochemical and Diagnostic Applications

Enzyme-Linked Immunosorbent Assays (ELISA)

In conjunction with horseradish peroxidase (HRP), dianisidine blue’s dihydrochloride salt acts as a chromogen, producing a soluble yellow-orange product detectable at 405 nm. This reaction underpins protocols for quantifying biomarkers in serological studies, such as ceruloplasmin oxidase activity and myeloperoxidase assays.

Histochemical Staining

The tetra-azotized form (Fast Blue B) facilitates the visualization of lysosomal proteolytic enzymes in synovial tissues, aiding research into rheumatoid arthritis pathogenesis. By trapping liberated naphthylamine derivatives, it enables microdensitometric analysis of enzyme distribution in pathological specimens.

Toxicity and Regulatory Considerations

Carcinogenicity and Exposure Risks

Classified as a Group 2B carcinogen by the International Agency for Research on Cancer (IARC), dianisidine blue poses mutagenic risks through prolonged dermal or inhalation exposure. Proposition 65 listings in California mandate warning labels for products containing ≥0.1% of the compound. Occupational safety guidelines recommend personal protective equipment (PPE) and engineering controls to minimize workplace exposure.

Ecotoxicology and Biodegradation

Microbial consortia, including Alcaligenes faecalis and Bacillus subtilis, degrade dianisidine blue into 3,3′-dimethoxybenzidine and sulfonated derivatives. While ammonia release accompanies primary degradation, residual sulfonated metabolites persist in aquatic systems, necessitating advanced oxidation processes for complete remediation.

Recent Advances and Future Directions

Biocatalytic Remediation Strategies

Recent studies emphasize the role of genetically modified Sphingomonas spp. in enhancing degradation efficiency via cytochrome P450 monooxygenases. Coupling bacterial pretreatment with photocatalytic oxidation reduces half-lives of recalcitrant metabolites by 40–60%.

Alternatives in Dye Chemistry

Research into non-benzidine-based dyes, such as triphenylmethane derivatives, aims to mitigate occupational hazards without compromising colorfastness. Pilot-scale trials demonstrate comparable performance in polyamide fiber dyeing, though cost barriers hinder widespread adoption.